Cas no 69483-37-0 (3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(hexadecyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide)
69483-37-0 structure
Product Name:3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(hexadecyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide
CAS No:69483-37-0
MF:C40H84NO6P
MW:706.071834564209
CID:521694
PubChem ID:118294
Update Time:2025-04-19
3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(hexadecyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(hexadecyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide
- 1,2-O-DIHEXADECYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
- 3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(hexadecyloxy)-4-hydroxy-N,N,N-trimethyl-, inner ...
- (+-)-[(7-hexadecyloxy)-4-oxido-3,5,9-trioxa-4-phosphapentacosyl]trimethylammonium 4-oxide
- 1,2-di-O-hexadecyl-3-O-<<2-(trimethylamino)ethyl>phosphoryl>-rac-glycerol
- 1,2-DI-O-HEXADECYL-RAC-GLYCERO-3-PHOSPHOCHOLINE
- 1,2-di-O-hexadecyl-rac-glycero-3-phosphonocholine
- 1,2-O,O-DIHEXAD
- 1-O-(Cholinephosphoryl)-2,3-di-O-hexadecylglycerol
- DL-A-PHOSPHATIDYLCHOLINE,DI-O-*HEXADECY L
- DL-b,g-Dihexadecyl-a-lecithin
- RAC-PHOSPHATIDYLCHOLINE,1,2-DIHEXADECYL
- D-3230
- 1,2-O,O'-dihexadecyl-rac-glycero-3phosphocholine
- EINECS 274-018-4
- PD086611
- 3,5,9-Trioxa-4-phosphapentacosan-1-aminium, 7-(hexadecyloxy)-4-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt, 4-oxide, (R)-
- 69483-37-0
- SCHEMBL2733343
- 2,3-Bis(hexadecyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
- 2,3-bis(hexadecyloxy)propyl 2-(trimethylammonio)ethyl phosphate
- D-3235
- (R)-(7-(Hexadecyloxy)-4-oxido-3,5,9-trioxa-4-phosphapentacosyl)trimethylammonium 4-oxide
- NSC-606171
- (1)-((7-(Hexadecyloxy)-4-oxido-3,5,9-trioxa-4-phosphapentacosyl))trimethylammonium 4-oxide
- sn-3-dihexadecyl-phosphatidylcholine
- NSC606171
- FT-0732448
- 1,2-Dihexadecyl-rac-glycero-3-phosphocholine
- 2,3-dihexadecoxypropyl 2-(trimethylazaniumyl)ethyl phosphate
- CHEMBL1973829
- 36314-47-3
- EINECS 252-968-0
- 2,3-bis(hexadecyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
- DTXSID10957677
- MWTIGLPPQBNUFP-UHFFFAOYSA-N
- DCPC;L-beta,gamma-Dihexadecyl-alpha-lecithin
-
- Inchi: 1S/C40H84NO6P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-35-44-38-40(39-47-48(42,43)46-37-34-41(3,4)5)45-36-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h40H,6-39H2,1-5H3
- InChI Key: MWTIGLPPQBNUFP-UHFFFAOYSA-N
- SMILES: P(=O)([O-])(OCC(COCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 705.60400
- Monoisotopic Mass: 705.60362640g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 48
- Rotatable Bond Count: 40
- Complexity: 681
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.2
- Topological Polar Surface Area: 77Ų
Experimental Properties
- PSA: 86.86000
- LogP: 12.62880
3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(hexadecyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide Security Information
- WGK Germany:3
- FLUKA BRAND F CODES:10-21
- Storage Condition:−20°C
3,5,9-Trioxa-4-phosphapentacosan-1-aminium,7-(hexadecyloxy)-4-hydroxy-N,N,N-trimethyl-, inner salt, 4-oxide Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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